Cas no 777935-18-9 (4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-6-hydroxy-3-oxo-,methyl ester)

• Product Name: 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-6-hydroxy-3-oxo-,methyl ester
• CAS No: 777935-18-9
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 1788953
• Update Time: 2024-11-27

4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-6-hydroxy-3-oxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-6-hydroxy-3-oxo-,methyl ester
• 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-6-hydroxy-3-oxo-, methyl ester

• Inchi： 1S/C11H11NO5/c1-16-11(15)5-12-8-4-7(13)2-3-9(8)17-6-10(12)14/h2-4,13H,5-6H2,1H3
• InChI Key： XCLHWBHELNGPNC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2N(CC(OC)=O)C(=O)C1

Computed Properties

• Exact Mass: 237.06373

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 533.3±50.0 °C(Predicted)
• PSA: 76.07
• pka: 9.67±0.20(Predicted)